2-(1-Acetamidocyclopentyl)acetic acid
Cat. No. B8754403
Key on ui cas rn:
911113-64-9
M. Wt: 185.22 g/mol
InChI Key: VVFHZXYODMIYDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07807709B2
Procedure details
Triethylamine (1.2 mL, 8.4 mmol), acetic anhydride (0.8 mL, 8.4 mL) and DMAP (10 mg, 0.09 mmol) are subsequentially added to a suspension of (1-amino-cyclopentyl)-acetic acid (1.00 g, 5.6 mmol) in THF (30 mL). After heating at 60° C. for 2 h AcOEt is added and the organic phase is washed with 1N HCl. Drying (Na2SO4), filtration and evaporation of the solvent yields the desired product. MS (LC-MS): [M+H]+=186.1. tR (HPLC, Waters Symmetry C18 column, 80-95% CH3CN/H2O/3.5 min, 95% CH3CN/H2O, 2 min, CH3CN and H2O containing 0.1% TFA, flow: 0.6 mL/min): 0.53 min.
Name
Identifiers
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REACTION_CXSMILES
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C(N(CC)CC)C.[C:8](OC(=O)C)(=[O:10])[CH3:9].[NH2:15][C:16]1([CH2:21][C:22]([OH:24])=[O:23])[CH2:20][CH2:19][CH2:18][CH2:17]1.CCOC(C)=O>CN(C1C=CN=CC=1)C.C1COCC1>[C:8]([NH:15][C:16]1([CH2:21][C:22]([OH:24])=[O:23])[CH2:20][CH2:19][CH2:18][CH2:17]1)(=[O:10])[CH3:9]
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Inputs
Step One
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Name
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|
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Quantity
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1.2 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
|
|
Name
|
|
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Quantity
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0.8 mL
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Type
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reactant
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Smiles
|
C(C)(=O)OC(C)=O
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Name
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|
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Quantity
|
1 g
|
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Type
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reactant
|
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Smiles
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NC1(CCCC1)CC(=O)O
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Name
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|
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Quantity
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10 mg
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Type
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catalyst
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Smiles
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CN(C)C=1C=CN=CC1
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCOC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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is added
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WASH
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Type
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WASH
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Details
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the organic phase is washed with 1N HCl
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CUSTOM
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Type
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CUSTOM
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|
Details
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Drying
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FILTRATION
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Type
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FILTRATION
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Details
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(Na2SO4), filtration and evaporation of the solvent
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)(=O)NC1(CCCC1)CC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
